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Compound of Interest

Compound Name: 2-Ethyl-1-indanone

Cat. No.: B1366218

A comprehensive guide for the safe handling and disposal of 2-Ethyl-1-indanone, ensuring the
protection of laboratory personnel and environmental integrity.

Researchers and professionals in drug development handle a vast array of chemical
compounds, each with its own unique set of handling and disposal requirements. Among these
is 2-Ethyl-1-indanone, a bicyclic hydrocarbon compound utilized in the pharmaceutical and
photonics industries.[1] Adherence to proper disposal protocols for this and all laboratory
chemicals is not merely a matter of regulatory compliance, but a cornerstone of a robust safety
culture. This guide provides essential, step-by-step procedures for the safe disposal of 2-Ethyl-
1-indanone, from immediate handling precautions to the final steps of waste management.

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to employ appropriate safety
measures. 2-Ethyl-1-indanone is classified as harmful if swallowed, causes skin and serious
eye irritation, is toxic if inhaled, and is suspected of causing cancer and damaging fertility or the
unborn child.[2] It may also cause damage to organs through prolonged or repeated exposure.

[2]

Engineering Controls: All manipulations of 2-Ethyl-1-indanone should be conducted in a well-
ventilated area, ideally within a certified chemical fume hood.

Personal Protective Equipment (PPE):
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o Eye Protection: Chemical safety goggles or glasses that meet appropriate government
standards such as NIOSH (US) or EN 166 (EU) are mandatory.

e Hand Protection: Chemically resistant, impermeable gloves must be worn.[3] Always inspect
gloves prior to use and dispose of them correctly after handling the material.

o Body Protection: A laboratory coat and other protective clothing should be worn to prevent
skin contact.

» Respiratory Protection: If ventilation is inadequate or for firefighting, a self-contained
breathing apparatus may be necessary.[3][4]

Hygiene: Thoroughly wash hands after handling. Do not eat, drink, or smoke in areas where
this chemical is used.

Quantitative Data for 2-Ethyl-1-indanone

For quick reference, the following table summarizes key quantitative data for 2-Ethyl-1-

indanone.
Property Value
Molecular Formula C11H120
Molecular Weight 160.21 g/mol [1][5]
Appearance Light yellow oil[6]
Boiling Point 67°C @ 0.2 mm Hg[5][6]
Density 1.038 g/mL at 25°C[5]
Flash Point 103°C[6]
Refractive Index n20/D 1.545[5]
Vapor Pressure 0.0159 mmHg at 25°CJ[6]

Step-by-Step Disposal Procedure
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Under no circumstances should 2-Ethyl-1-indanone be disposed of down the drain or in
general waste. The required method of disposal is to engage a licensed disposal company for
all surplus and non-recyclable solutions.[7]

1. Waste ldentification and Collection:

« |dentify all waste streams containing 2-Ethyl-1-indanone. This includes the pure compound,
contaminated labware (e.g., pipette tips, weighing boats, gloves), and solutions.

o Collect this waste in a designated, sturdy, and leak-proof container. The original container is
often a suitable choice if it remains in good condition.

2. Segregation:

o Segregate 2-Ethyl-1-indanone waste from other incompatible chemical wastes. It should be
kept away from strong oxidizing agents, strong bases, and metals.[4]
o Store acids and bases separately.

3. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name, "2-
Ethyl-1-indanone.”

e The label must also include the approximate quantity of the waste and the date of
accumulation.

4. Temporary Storage in the Laboratory:

o Store the sealed waste container in a designated and secure "Satellite Accumulation Area"
(SAA).

e The SAA must be in a cool, dry, and well-ventilated location, away from heat and sources of
ignition.[4][8] Ensure the container is always closed except when adding waste.

5. Disposal Request:

e Once the container is full, or in accordance with your institution's guidelines, arrange for
pickup by a licensed hazardous waste disposal company.
» Follow your institution's specific procedures for requesting a waste pickup.

Accidental Release Measures
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In the event of a spill, the following steps should be taken:

o Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the
spill/leak.[3]

e Ventilate: Ensure adequate ventilation.[3]
o Eliminate Ignition Sources: Remove all sources of ignition.[3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains, as discharge into the environment must be avoided.[3]

o Clean-up: Wearing the appropriate PPE, collect and arrange for disposal. Keep the chemical
in suitable, closed containers for disposal.[3] For solid material, sweep up and shovel into
suitable containers, avoiding dust formation.[4]
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Figure 1: 2-Ethyl-1-indanone Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethyl-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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